Cas no 1075753-27-3 (2-Chloro-7-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 2-Chloro-7-(trifluoromethyl)-1H-benzimidazole
• CAS No: 1075753-27-3
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• MDL: MFCD22562508
• CID: 1183676
• PubChem ID: 74892049
• Update Time: 2025-05-26

2-Chloro-7-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-chloro-7-(trifluoromethyl)-
• 2-Chloro-7-(trifluoromethyl)-1H-benzo[d]imidazole
• SCHEMBL16632696
• BS-14406
• KMDQLFANQXPHKP-UHFFFAOYSA-N
• 2-chloro-4-(trifluoromethyl)-1H-1,3-benzodiazole
• 2-Chloro-7-(trifluoromethyl)-1H-benzimidazole
• DB-217247
• F18674
• C91055
• AKOS025395995
• SCHEMBL17731701
• 2-Chloro-4-(trifluoromethyl)-1H-benzo[d]imidazole
• 1075753-27-3
• 2-chloro-4-(trifluoromethyl)-1H-benzimidazole
• A895417
• 2-chloro-7-(trifluoromethyl)-1H-1,3-benzodiazole
• XH0093

• MDL： MFCD22562508
• Inchi： 1S/C8H4ClF3N2/c9-7-13-5-3-1-2-4(6(5)14-7)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： KMDQLFANQXPHKP-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C(F)(F)F)=CC=CC=2N1

Computed Properties

• Exact Mass: 220.00162
• Monoisotopic Mass: 220.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

2-Chloro-7-(trifluoromethyl)-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Chloro-7-(trifluoromethyl)-1H-benzimidazole

Comprehensive Overview of 2-Chloro-7-(trifluoromethyl)-1H-benzimidazole (CAS No. 1075753-27-3)

2-Chloro-7-(trifluoromethyl)-1H-benzimidazole (CAS No. 1075753-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a benzimidazole core substituted with a chloro group at the 2-position and a trifluoromethyl group at the 7-position. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 2-Chloro-7-(trifluoromethyl)-1H-benzimidazole is driven by its potential applications in drug discovery. Researchers are exploring its role in modulating enzyme activity, especially in targeting cancer-related pathways. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in optimizing drug candidates. Recent studies have highlighted its utility in designing selective inhibitors for tyrosine kinases, a hot topic in oncology research.

In addition to pharmaceuticals, this compound is also investigated for its use in agrochemical formulations. The benzimidazole scaffold is known for its herbicidal and fungicidal properties, and the introduction of electron-withdrawing groups like chloro and trifluoromethyl can further enhance its efficacy. This aligns with the increasing demand for sustainable crop protection solutions, a major focus in modern agriculture.

From a synthetic chemistry perspective, CAS No. 1075753-27-3 presents interesting challenges and opportunities. Its preparation typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yields and reduce reaction times, addressing the industry's push for green chemistry practices.

The compound's physicochemical properties, such as its solubility and stability under various conditions, are frequently studied to ensure its suitability for large-scale applications. Analytical methods like HPLC and NMR spectroscopy are routinely used for quality control, reflecting the importance of precision in chemical manufacturing.

As the scientific community continues to explore 2-Chloro-7-(trifluoromethyl)-1H-benzimidazole, its potential extends beyond traditional uses. For instance, it is being examined in material science for developing organic semiconductors and fluorescent probes. This versatility underscores its relevance in interdisciplinary research, a trend increasingly favored in academia and industry.

In summary, CAS No. 1075753-27-3 represents a compelling case study in the intersection of chemistry and life sciences. Its applications in drug development, agrochemical innovation, and advanced materials highlight its broad utility. With ongoing advancements in synthetic methodologies and a deeper understanding of its mechanistic roles, this compound is poised to remain a key player in scientific and industrial advancements.